Cas no 16994-13-1 (1-(5-amino-2-nitro-phenyl)-ethanone)

• Product Name: 1-(5-amino-2-nitro-phenyl)-ethanone
• CAS No: 16994-13-1
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 1351729
• PubChem ID: 6420386
• Update Time: 2025-04-23

1-(5-amino-2-nitro-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-amino-2-nitrophenyl)-
• 1-(5-amino-2-nitrophenyl)ethanone
• 1-(5-Amino-2-nitro-phenyl)-aethanon
• 1-(5-amino-2-nitrophenyl)ethan-1-one
• 1-(5-amino-2-nitro-phenyl)-ethanone
• 3-acetyl-4-nitroaminobenzene
• 3-amino-6-nitroacetophenone
• Ethanone,1-(5-amino-2-nitrophenyl)
• DTXSID20423575
• CS-0333895
• E84209
• WLZ3453
• SCHEMBL1887530
• aniline, 3-acetyl-4-nitro-
• 3-acetyl-4-nitro-aminobenzene
• 16994-13-1
• MFCD00034015

• Inchi： 1S/C8H8N2O3/c1-5(11)7-4-6(9)2-3-8(7)10(12)13/h2-4H,9H2,1H3
• InChI Key： OZXKGJXFDISTBG-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 180.05300
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 88.91000
• LogP: 2.48400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-amino-2-nitro-phenyl)-ethanone

Ethanone, 1-(5-amino-2-nitrophenyl)- (CAS No. 16994-13-1): A Comprehensive Overview

Ethanone, 1-(5-amino-2-nitrophenyl)- (CAS No. 16994-13-1) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique molecular structure featuring an amino group and a nitro group attached to a phenyl ring, serves as a versatile intermediate in various industrial and research applications. Its chemical properties and reactivity make it a valuable component in the synthesis of dyes, pharmaceuticals, and advanced materials.

The growing interest in Ethanone, 1-(5-amino-2-nitrophenyl)- is partly driven by its role in the development of high-performance dyes and organic semiconductors. Researchers and manufacturers are increasingly exploring its potential in creating eco-friendly dyes for textiles and light-sensitive materials for electronic devices. With the rise of sustainable chemistry, this compound is being studied for its ability to participate in green synthesis processes, aligning with global trends toward environmentally responsible production.

One of the most frequently asked questions about CAS No. 16994-13-1 revolves around its synthesis methods and safety protocols. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure optimal performance and longevity. Its solubility in common organic solvents like ethanol and acetone makes it a convenient choice for laboratory and industrial applications. Additionally, its thermal stability and photochemical properties are areas of active research, particularly in the context of advanced material development.

In the pharmaceutical sector, Ethanone, 1-(5-amino-2-nitrophenyl)- has shown promise as a building block for drug discovery. Its structural motifs are being investigated for their potential in designing novel therapeutic agents, particularly in the treatment of inflammatory and infectious diseases. The compound's ability to undergo selective functionalization allows for the creation of diverse derivatives, each with unique biological activities. This adaptability has positioned it as a key player in medicinal chemistry research.

The market dynamics for Ethanone, 1-(5-amino-2-nitrophenyl)- reflect its growing importance across multiple industries. Suppliers and distributors are increasingly focusing on high-purity grades to meet the demands of research institutions and manufacturing facilities. With the expansion of the specialty chemicals sector, this compound is expected to witness steady growth in demand, particularly in regions with strong pharmaceutical and electronics industries. Innovations in synthetic methodologies are also likely to enhance its accessibility and cost-effectiveness.

From an environmental perspective, the biodegradability and toxicity profile of Ethanone, 1-(5-amino-2-nitrophenyl)- are subjects of ongoing study. Regulatory bodies and industry stakeholders are collaborating to establish guidelines for its safe use and disposal. As sustainability becomes a priority, the development of greener alternatives and waste reduction strategies will play a crucial role in shaping the future of this compound.

In summary, Ethanone, 1-(5-amino-2-nitrophenyl)- (CAS No. 16994-13-1) is a multifaceted compound with wide-ranging applications in dye production, material science, and pharmaceutical research. Its unique chemical properties, combined with its adaptability in synthesis, make it a valuable asset in modern chemistry. As industries continue to evolve, this compound is poised to remain at the forefront of innovation, driving advancements in both technology and sustainability.